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Cat. No.: B12374766

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC7096 is a potent and selective chemical probe that functions as a biotinylated affinity
reagent for the NSD2-PWWP1 domain. With a high binding affinity (Kd = 46 nM), UNC7096
effectively blocks the interaction between the NSD2-PWWP1 domain and its natural ligand,
nucleosomal H3K36me2, by occupying the methyl-lysine binding pocket.[1] This characteristic
makes UNC7096 an invaluable tool for identifying and characterizing proteins that interact with
the NSD2-PWWP1 domain, thereby elucidating the broader biological roles of NSD2.

These application notes provide a detailed protocol for performing chemical pulldown
experiments using UNC7096 to isolate and identify interacting proteins from nuclear extracts.
The subsequent analysis of the pulled-down proteins by mass spectrometry and validation by
western blotting will enable researchers to uncover novel protein-protein interactions and gain
deeper insights into NSD2-mediated signaling pathways.

Signaling Pathway and Experimental Logic

The following diagram illustrates the mechanism of UNC7096 action and the logical flow of the
pulldown experiment designed to capture its interacting partners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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